Cas no 21759-70-6 (2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)-)

• Product name: 2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)-
• CAS No: 21759-70-6
• MF: C₇H₁₃NO₂
• MW: 143.18362
• CID: 1404039
• PubChem ID: 6112842

2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)-
• ethyl-3-aminomethyl crotonate
• ethyl beta-N-methylaminocrotonate
• ETHYL 3-METHYLAMINOCROTONATE
• 3-Methyl-3-(N-methyl)amino-acrylic acid ethyl ester
• ethyl (Z)-3-(methylamino)but-2-enoate
• 870-85-9
• SCHEMBL6570866
• AKOS005267210
• (Z)-3-methylamino-but-2-enoic acid ethyl ester
• MFCD03060877
• 21759-70-6

• MDL： MFCD03060877
• Inchi： InChI=1S/C7H13NO2/c1-4-10-7(9)5-6(2)8-3/h5,8H,4H2,1-3H3/b6-5-
• InChI Key： FARYTWBWLZAXNK-WAYWQWQTSA-N
• SMILES： CCOC(=O)/C=C(/C)\NC

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 38.33